Cas no 1437794-28-9 (1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1437794-28-9
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• MDL: MFCD24448787
• CID: 2092093
• PubChem ID: 72698466
• Update Time: 2025-04-21

1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• 2-(Tetrahydro-pyran-2-yl)-5-trifluoromethyl-2H-pyrazole-3-carbaldehyde
• 1-(Oxan-2-yl)-3-(trifluoroMethyl)pyrazole-5-carboxaldehyde
• 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• PZQZOLLJNBPAHA-UHFFFAOYSA-N
• CS-0446560
• 1437794-28-9
• AKOS024464562
• 1H-Pyrazole-5-carboxaldehyde, 1-(tetrahydro-2H-pyran-2-yl)-3-(trifluoromethyl)-
• BS-21469
• DB-181497
• 1-(Tetrahydropyran-2-yl)-3-(trifluoromethyl)pyrazole-5-carboxaldehyde
• 2-(OXAN-2-YL)-5-(TRIFLUOROMETHYL)PYRAZOLE-3-CARBALDEHYDE
• MFCD24448787

• MDL： MFCD24448787
• Inchi： 1S/C10H11F3N2O2/c11-10(12,13)8-5-7(6-16)15(14-8)9-3-1-2-4-17-9/h5-6,9H,1-4H2
• InChI Key： PZQZOLLJNBPAHA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N(C2CCCCO2)N=1)(F)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes